Cas no 35405-71-1 (Cellobiosan)

Cellobiosan structure

Product Name:Cellobiosan

CAS No:35405-71-1

MF:C₁₂H₂₀O₁₀

MW:324.281205177307

CID:319991

PubChem ID:71225847

Update Time:2025-04-19

Cellobiosan Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose,1,6-anhydro-4-O-b-D-glucopyranosyl-
- Cellobiosan
- (2S,4S,5S)-2-[[(2S,3R,5R)-3,4-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 1,6-Anhydro-b-D-cellobiose
- 1,6-Anhydro-
- 1,6-Anhydro-4-O-
- 1,6-Anhydro-4-O-b-D-glucopyranosyl-b-D-glucopyranose
- 1,6-Anhydro-b-cellobiose
- 6,8-Dioxabicyclo[3.2.1]octane,b-D-glucopyranose deriv.
- A-cellobiose
- A-D-glucopyranose
- A-D-glucopyranosyl-
- beta-D-glucosyl-(1->4)-levoglucosan
- 4-O-(b-D-Glucopyranosyl)-1,6-anhydro-D-glucopyranose
- 1,6-Anhydro-beta-D-cellobiose
- SCHEMBL14636028
- 35405-71-1
- beta-D-glucosyl-(1->4)-1,6-anhydro-beta-D-glucose
- W-202449
- AKOS027250780
- 1,6-Anhydro-4-O-beta-D-glucopyranosyl-beta-D-glucopyranose
- (2S,3R,4S,5S,6R)-2-[[(1R,2S,3R,4R,5R)-3,4-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- (2S,3R,4S,5S,6R)-2-{[(1R,2S,3R,4R,5R)-3,4-DIHYDROXY-6,8-DIOXABICYCLO[3.2.1]OCTAN-2-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
- CS-W020834
- HY-W040094
- LTYZUJSCZCPGHH-QRZGKKJRSA-N
- MDL： MFCD13182343
- Inchi： 1S/C12H20O10/c13-1-3-5(14)6(15)8(17)12(20-3)22-10-4-2-19-11(21-4)9(18)7(10)16/h3-18H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12+/m1/s1
- InChI Key： LTYZUJSCZCPGHH-QRZGKKJRSA-N
- SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@H]1CO2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

Exact Mass: 324.10600
Monoisotopic Mass: 324.10564683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.7
Topological Polar Surface Area: 158Å²

Experimental Properties

Water Partition Coefficient: Soluble in water at 50mg/ml
PSA: 158.30000
LogP: -4.35160

Cellobiosan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	BICL4019-50mg	1,6-Anhydro-beta-D-cellobiose	35405-71-1	95%	50mg	£65.00	2025-02-21
Apollo Scientific	BICL4019-100mg	1,6-Anhydro-beta-D-cellobiose	35405-71-1	98% min	100mg	£220.00	2023-09-02
Apollo Scientific	BICL4019-500mg	1,6-Anhydro-beta-D-cellobiose	35405-71-1	98% min	500mg	£395.00	2023-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70694-1g	Cellobiosan	35405-71-1	98%	1g	￥1580.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70694-500mg	Cellobiosan	35405-71-1	98%	500mg	￥891.00	2022-04-26
Biosynth	OA07141-500 mg	1,6-Anhydro-b-D-cellobiose	35405-71-1		500MG	$76.23	2023-01-03
Biosynth	OA07141-1000 mg	1,6-Anhydro-b-D-cellobiose	35405-71-1		1g	$133.41	2023-01-03
Biosynth	OA07141-2000 mg	1,6-Anhydro-b-D-cellobiose	35405-71-1		2g	$241.40	2023-01-03
Biosynth	OA07141-5000 mg	1,6-Anhydro-b-D-cellobiose	35405-71-1		5g	$540.00	2023-01-03
Biosynth	OA07141-10000 mg	1,6-Anhydro-b-D-cellobiose	35405-71-1		10g	$1,016.40	2023-01-03

Cellobiosan Production Method

Production Method 1

9004-34-6

35405-71-1

498-07-7

78797-67-8

67-47-0

141-46-8

50-99-7

50-78-2

Reaction Conditions

1.1 5 mbar, 370 °C → 765 °C

Reference

The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose

Westerhof, R. J. M.; Oudenhoven, S. R. G.; Marathe, P. S.; Engelen, M.; Garcia-Perez, M.; et al, Reaction Chemistry & Engineering, 2016, 1(5), 555-566